Cas no 172984-37-1 (Spiro[benzo[h]quinazoline-5(3H),1'-cyclohexan]-4(6H)-one,3-methyl-2-(2-propen-1-ylthio)-)

• Product Name: Spiro[benzo[h]quinazoline-5(3H),1'-cyclohexan]-4(6H)-one,3-methyl-2-(2-propen-1-ylthio)-
• CAS No: 172984-37-1
• MF: C₂₁H₂₄N₂OS
• MW: 352.493063926697
• CID: 182215
• PubChem ID: 1719569
• Update Time: 2025-04-19

Spiro[benzo[h]quinazoline-5(3H),1'-cyclohexan]-4(6H)-one,3-methyl-2-(2-propen-1-ylthio)- Chemical and Physical Properties

Names and Identifiers

• Spiro[benzo[h]quinazoline-5(3H),1'-cyclohexan]-4(6H)-one,3-methyl-2-(2-propen-1-ylthio)-
• 3-methyl-2-prop-2-enylsulfanylspiro[6H-benzo[h]quinazoline-5,1'-cyclohexane]-4-one
• AE-848/11105196
• AKOS022090431
• 3-methyl-2-prop-2-enylsulfanylspiro[6H-benzo[h]quinazoline-5,1//'-cyclohexane]-4-one
• DTXSID00169444
• 2-(Allythio)-3-methyl-4-oxo-1,2,3,4,5,6-hexahydrospiro(benzo(h)quinazoline-5,1'-cyclohexane)
• 2-(allylsulfanyl)-3-methyl-5,6-dihydrospiro(benzo[h]quinazoline-5,1'-cyclohexane)-4(3H)-one
• Spiro(benzo(h)quinazoline-5(3H),1'-cyclohexan)-4(6H)-one, 3-methyl-2-(2-propenylthio)-
• 172984-37-1
• 3-Methyl-2-(2-propenylthio)spiro(benzo(h)quinazoline-5(3H),1'-cyclohexan)-4(6H)-one

• Inchi： 1S/C21H24N2OS/c1-3-13-25-20-22-18-16-10-6-5-9-15(16)14-21(11-7-4-8-12-21)17(18)19(24)23(20)2/h3,5-6,9-10H,1,4,7-8,11-14H2,2H3
• InChI Key： VSIMTUYWVZXNNK-UHFFFAOYSA-N
• SMILES： S(CC=C)C1=NC2C3C=CC=CC=3CC3(C=2C(N1C)=O)CCCCC3

Computed Properties

• Exact Mass: 352.16112
• Monoisotopic Mass: 352.16093457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 58Ų

Experimental Properties

• PSA: 32.67